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Introduction
Quinizarin (1,4-dihydroxyanthraquinone) is a synthetic organic compound with a distinctive

orange-red hue, belonging to the anthraquinone family of dyes.[1][2] It finds applications as a

colorant in gasoline and heating oils, and as an intermediate in the synthesis of other dyes.[2]

Given its industrial relevance and potential for environmental release, a thorough

understanding of its toxicological and ecotoxicological properties is imperative for risk

assessment and safe handling. This technical guide provides a comprehensive overview of the

available data on quinizarin's effects on mammalian and environmental systems.

Mammalian Toxicology
The acute toxicity of quinizarin in mammals appears to be low via oral and dermal routes of

exposure. Studies on rodents have established high LD50 values, indicating that a large dose

is required to cause death in 50% of the test population.
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Species Route Endpoint Value Reference

Rat (male) Oral LD50 > 5000 mg/kg bw [3][4][5]

Rat (male) Dermal LD50 > 2500 mg/kg bw [3][6]

Mouse Oral LD > 10000 mg/kg [4]

Mouse Intravenous LD50 320 mg/kg [4]

Rat Intraperitoneal LD50 2100 mg/kg [4]

Skin and Eye Irritation
Quinizarin is not classified as a skin or eye irritant. In studies following OECD guidelines, no

significant irritation was observed in rabbits after dermal and ocular application.[6]

Skin Irritation: No skin irritation was observed in rabbits after 24 hours of exposure.[6]

Eye Irritation: No eye irritation was noted in rabbits over a 7-day observation period.[6]

Sensitization
Quinizarin did not induce skin sensitization in a guinea pig maximization test, indicating a low

potential for causing allergic contact dermatitis.[6]

Genotoxicity
The genotoxicity data for quinizarin is limited and warrants further investigation. While some

safety data sheets indicate no available data for germ cell mutagenicity, studies on related

anthraquinones suggest that this class of compounds can have genotoxic properties.[3][7]

Therefore, a cautious approach is recommended.

Carcinogenicity
Current classifications from major regulatory bodies do not list quinizarin as a carcinogen.[5][6]

[8][9] However, a study on madder color, which contains anthraquinones like alizarin and

rubiadin (structurally related to quinizarin), showed evidence of carcinogenicity in the kidney

and liver of rats.[10] This suggests that further long-term carcinogenicity bioassays on

quinizarin may be warranted to fully assess its carcinogenic potential.
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Ecotoxicology
Quinizarin is classified as very toxic to aquatic life with long-lasting effects.[3][5][9] This is

primarily driven by its high toxicity to algae.

Aquatic Toxicity Data
Organism Test Type Endpoint Value Duration Reference

Daphnia

magna

(Water Flea)

Acute

Immobilizatio

n

EC50 > 0.134 mg/L 48 h [3][6]

Desmodesmu

s subspicatus

(Green

Algae)

Growth

Inhibition
EC50 0.044 mg/L 72 h [3][8]

Persistence and Degradability
Quinizarin is not readily biodegradable, suggesting it may persist in the environment.[5][8][9]

Bioaccumulative Potential
With a log Pow of 4.16, quinizarin has the potential for bioaccumulation in aquatic organisms.

[3]

Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological studies on quinizarin
are based on internationally recognized guidelines, primarily from the Organisation for

Economic Co-operation and Development (OECD).

Acute Dermal Toxicity (as per OECD Guideline 402)
The acute dermal toxicity of quinizarin was likely determined using a method similar to the

OECD 402 guideline. This test involves the application of the substance to a shaved area of the

skin of a small group of animals (typically rats) at a limit dose (e.g., 2000 mg/kg). The animals

are observed for 14 days for signs of toxicity and mortality.[11][12][13]
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Daphnia magna Acute Immobilization Test (as per OECD
Guideline 202)
The ecotoxicity of quinizarin on Daphnia magna is assessed by exposing the organisms to a

range of concentrations of the substance for 48 hours. The concentration that causes

immobilization in 50% of the daphnids (EC50) is then determined.[2][9][14]

Algal Growth Inhibition Test (as per OECD Guideline
201)
The toxicity of quinizarin to algae is evaluated by exposing a culture of green algae, such as

Desmodesmus subspicatus, to various concentrations of the chemical. The growth of the algae

is measured over a 72-hour period, and the concentration that inhibits growth by 50% (EC50) is

calculated.[15][16][17]

Signaling Pathways
While specific studies on the signaling pathways affected by quinizarin are scarce, research

on other anthraquinone derivatives provides some insights into potential mechanisms of

toxicity. Anthraquinones have been shown to interact with various cellular signaling pathways,

including:

PI3K/AKT/mTOR Pathway: Some anthraquinone derivatives have been found to modulate

the PI3K/AKT/mTOR pathway, which is crucial for cell survival, proliferation, and autophagy.

[1][8]

ERK and Akt activated Nrf2/HO-1 Signaling Pathway: An anthraquinone derivative has been

shown to exert effects on neuronal cells through the ERK and Akt activated Nrf2/HO-1

signaling pathway, which is involved in the cellular stress response.[3]

Further research is needed to elucidate the specific signaling pathways through which

quinizarin may exert its toxic effects.
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.
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Caption: A generalized workflow for the ecotoxicological assessment of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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